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Compound of Interest

Compound Name: DPQZ

Cat. No.: B607196 Get Quote

An In-depth Technical Guide to Dipyrido[3,2-a:2',3'-c]phenazine (DPQZ)

Introduction
Dipyrido[3,2-a:2',3'-c]phenazine, commonly abbreviated as DPQZ, is a heterocyclic aromatic

compound that has garnered significant interest in the fields of medicinal chemistry and

materials science.[1] Its planar structure and photophysical properties make it a versatile

molecule with applications ranging from a fluorescent probe for biological systems to a

potential therapeutic agent.[1][2] This technical guide provides a comprehensive overview of

the chemical structure, properties, and relevant experimental methodologies associated with

DPQZ, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
DPQZ is characterized by a polycyclic aromatic system composed of fused pyridine and

phenazine rings.[2] This planarity is a key feature that underpins many of its chemical and

biological activities.

IUPAC Name: dipyrido[3,2-a:2',3'-c]phenazine[3]

Chemical Structure:

Chemical Structure of DPQZ

Table 1: Physicochemical Properties of DPQZ
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Property Value Reference

CAS Number 19535-47-8 [1][3][4]

Molecular Formula C₁₈H₁₀N₄ [1][4]

Molecular Weight 282.31 g/mol [1][4]

Appearance Very Pale Yellow Solid [4]

Melting Point 248 °C [1][4]

Purity Min. 98.0% (HPLC) [4]

Quantitative Data
The following tables summarize key quantitative data for DPQZ and its derivatives, highlighting

its potential in therapeutic and diagnostic applications.

Table 2: DNA and G-Quadruplex Binding Affinity

Ligand Target
Binding
Constant (K)

Method Reference

dpapz (DPQZ

derivative)

Calf Thymus

DNA
2.88 x 10⁵ M⁻¹

Fluorescence

Spectroscopy
[1]

[Cu(dpapz)₂]PF₆
Calf Thymus

DNA
5.32 x 10⁵ M⁻¹

Fluorescence

Spectroscopy
[1]

N-1DEA

(Anthraquinone

derivative)

Human

Telomeric G-

Quadruplex

7.6 x 10⁵ M⁻¹
Spectroscopic

Study
[5]

N-2DEA

(Anthraquinone

derivative)

Human

Telomeric G-

Quadruplex

4.8 x 10⁶ M⁻¹
Spectroscopic

Study
[5]

Table 3: Cytotoxicity of Phenazine Derivatives
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Compound Cell Line IC₅₀ (µM) Reference

Benzo[a]phenazine

derivatives

HeLa, A549, MCF-7,

HL-60
1-10 [6]

Compound 6

(Benzo[a]phenazine

derivative)

MCF-7 11.7 [6]

Compound 6

(Benzo[a]phenazine

derivative)

HepG2 0.21 [6]

Compound 6

(Benzo[a]phenazine

derivative)

A549 1.7 [6]

Table 4: Photophysical Properties of DPQZ Derivatives

Derivative Type Property Value Reference

D–A–D π-conjugated
Singlet Oxygen

Quantum Yield (ΦΔ)
0.173–0.255 [2]

Signaling Pathways and Mechanisms of Action
DPQZ and its derivatives exert their biological effects through several mechanisms, primarily

related to their interactions with nucleic acids.

DNA Intercalation
The planar aromatic structure of DPQZ allows it to insert between the base pairs of double-

stranded DNA.[7][8] This intercalation process disrupts the normal helical structure of DNA,

causing it to unwind and elongate.[7] These structural perturbations can interfere with critical

cellular processes such as DNA replication and transcription, ultimately leading to cell cycle

arrest and apoptosis.[9] It has been suggested that the topological stress induced by

intercalation can lead to DNA double-strand breaks, possibly through the action of

topoisomerase enzymes.[10]
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DNA Intercalation by DPQZ

DPQZ

Intercalation

Double-Stranded DNA

DNA Unwinding & Elongation Inhibition of Replication
& Transcription

Click to download full resolution via product page

Mechanism of DNA intercalation by DPQZ.

G-Quadruplex Stabilization
DPQZ is also known to bind to and stabilize G-quadruplex (G4) structures.[11] G4s are non-

canonical secondary structures formed in guanine-rich regions of DNA and RNA, such as

telomeres and the promoter regions of oncogenes.[11] By stabilizing these structures, DPQZ
can inhibit the activity of enzymes like telomerase, which is crucial for the immortal phenotype

of many cancer cells, and can also downregulate the expression of oncogenes.[11]
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G-Quadruplex Stabilization by DPQZ
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DPQZ-mediated G-quadruplex stabilization pathway.

Experimental Protocols
Synthesis of Dipyrido[3,2-a:2',3'-c]phenazine (DPQZ)
This protocol is adapted from a literature procedure for the synthesis of DPQZ.[4]

Materials:

1,10-Phenanthroline-5,6-dione (Phendione)

o-Phenylenediamine

Ethanol (96%)

Methanol

Round-bottom flask
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Reflux condenser

Heating mantle

Filtration apparatus

Vacuum drying oven

Procedure:

Dissolve 0.24 mmol of phendione in 4 mL of 96% ethanol in a round-bottom flask.

Heat the solution to 75 °C with stirring until the phendione is completely dissolved.

Add 0.24 mmol of o-phenylenediamine to the solution.

Heat the reaction mixture under reflux for 30 minutes.

After reflux, allow the mixture to cool to room temperature. The DPQZ product will precipitate

out of the solution.

Isolate the precipitate by filtration.

Wash the isolated product with cold methanol to remove any unreacted starting materials

and impurities.

Dry the final product under vacuum.

DPQZ Synthesis Workflow

Start:
Phendione & o-Phenylenediamine

in Ethanol

Reflux at 75°C
for 30 min

Cool to
Room Temperature DPQZ Precipitation Filtration Wash with

Methanol Vacuum Drying End:
Pure DPQZ

Click to download full resolution via product page
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Workflow for the synthesis of DPQZ.

DNA Binding Assay using Fluorescence Spectroscopy
This protocol provides a general method to assess the binding of DPQZ to DNA.

Materials:

DPQZ stock solution (in a suitable solvent like DMSO, then diluted in buffer)

Calf Thymus DNA (CT-DNA) stock solution in buffer (e.g., Tris-HCl buffer with NaCl)

Tris-HCl buffer (pH 7.4)

Fluorometer

Quartz cuvettes

Procedure:

Prepare a series of solutions with a constant concentration of DPQZ and increasing

concentrations of CT-DNA in Tris-HCl buffer.

Allow the solutions to equilibrate for a set amount of time (e.g., 30 minutes) at a constant

temperature.

Measure the fluorescence emission spectrum of each solution using the fluorometer. The

excitation wavelength should be set at the absorption maximum of DPQZ (around 385 nm,

though this should be empirically determined).[4]

Record the fluorescence intensity at the emission maximum.

A decrease in fluorescence intensity upon addition of DNA is indicative of intercalation.

The binding constant (K) can be calculated by fitting the fluorescence titration data to a

suitable binding model, such as the Scatchard equation or by using non-linear regression

analysis.

In Vitro Cytotoxicity Assay (MTT Assay)
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This is a standard colorimetric assay to assess the cytotoxic effect of DPQZ on cancer cell

lines.

Materials:

Cancer cell line of interest (e.g., HeLa, A549, MCF-7)[6]

Complete cell culture medium (e.g., DMEM with 10% FBS)

DPQZ stock solution (sterile-filtered)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

96-well plates

Microplate reader

Procedure:

Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Prepare serial dilutions of DPQZ in complete culture medium.

Remove the old medium from the cells and add the medium containing different

concentrations of DPQZ. Include a vehicle control (medium with the same amount of solvent

used to dissolve DPQZ) and a no-treatment control.

Incubate the cells for a specified period (e.g., 48 or 72 hours).

After incubation, add MTT solution to each well and incubate for an additional 2-4 hours.

Viable cells with active metabolism will convert the yellow MTT to purple formazan crystals.

Add the solubilization buffer to dissolve the formazan crystals.

Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
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Calculate the percentage of cell viability for each concentration of DPQZ relative to the

untreated control.

The IC₅₀ value (the concentration of DPQZ that inhibits 50% of cell growth) can be

determined by plotting a dose-response curve.[12]

Conclusion
DPQZ is a molecule of significant interest due to its unique chemical structure and its ability to

interact with fundamental biological macromolecules like DNA. Its capacity to act as a DNA

intercalator and a G-quadruplex stabilizer provides a strong rationale for its further investigation

as a potential anticancer agent. The experimental protocols and quantitative data presented in

this guide offer a foundation for researchers to explore the therapeutic and diagnostic

applications of this versatile compound. Further research into developing derivatives with

enhanced selectivity and efficacy is a promising avenue for future drug discovery efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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